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Compound of Interest

Compound Name: 5-Fluoroindole

Cat. No.: B109304

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 5-
Fluoroindole. It is intended for informational purposes for a scientific audience and should not
be considered a complete toxicological profile. A significant lack of comprehensive toxicological
data for 5-Fluoroindole exists in publicly available literature and databases. Therefore, this
substance should be handled with extreme caution, assuming it may have uncharacterized
hazardous properties.

Executive Summary

5-Fluoroindole is a fluorinated derivative of indole used in pharmaceutical and chemical
research as a building block for various biologically active compounds.[1][2][3] Despite its
application in research and development, a thorough toxicological evaluation of 5-
Fluoroindole has not been published. The primary available information is derived from Safety
Data Sheets (SDS), which consistently classify the compound as a skin irritant, a serious eye
irritant, and a potential respiratory irritant.[4][5][6][7] There is a notable absence of quantitative
data for key toxicological endpoints such as acute toxicity, genotoxicity, carcinogenicity, and
reproductive toxicity.[4][8] This guide presents the existing hazard information, discusses
potential metabolic pathways based on related research, and provides recommended safety
workflows.

Chemical Identification
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Property Value

Chemical Name 5-Fluoro-1H-indole
Synonyms 5-Fluoroindole
CAS Number 399-52-0
Molecular Formula CsHeFN

Molecular Weight 135.14 g/mol

Indole substituted with a fluorine atom at the 5-
Structure .
position.

Toxicological Data Summary

A comprehensive search of scientific literature and toxicology databases reveals a significant
gap in the toxicological data for 5-Fluoroindole. The following table summarizes the available
information, which is primarily qualitative and derived from hazard classifications.
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Toxicological Endpoint

Result

Reference

Acute Oral Toxicity

No data available

[4]18]

Acute Dermal Toxicity

No data available

[4](8]

Acute Inhalation Toxicity

No data available

[4]18]

Skin Corrosion/Irritation

Causes skin irritation

(Category 2)

(4105116171

Serious Eye Damage/Irritation

Causes serious eye irritation

(Category 2)

(4105116171

Respiratory or Skin

Sensitization

No data available

[4](8]

Germ Cell Mutagenicity

No data available

[4](8]

Carcinogenicity

No data available

(4105181

Reproductive Toxicity

No data available

[4]18]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation

(Category 3)

(4105116171

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[4]

Aspiration Hazard

No data available

[4]

Hazard Identification and Precautionary Measures

Based on the available Safety Data Sheets, 5-Fluoroindole is classified as a hazardous

substance.

GHS Hazard Statements:

e H315: Causes skin irritation.[4][7]

e H319: Causes serious eye irritation.[4][7]

o H335: May cause respiratory irritation.[4][7]
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The following workflow outlines the recommended handling procedures based on the

precautionary statements provided in the SDS.

Preparation
Wear appropriate PPE:
Work in a well-ventilated area - Safety glasses/goggles
(e.g., chemical fume hood) - Chemical-resistant gloves
- Lab coat
Handling
\/

Weigh and handle solid
to avoid dust formation

\ 4

Prepare solutions in
a closed or contained system

Disposal
Y Y

Avoid breathing dust, fumes, or vapors. | o0

Collect waste in a suitable,
Avoid contact with skin and eyes.

labeled, and sealed container

Exposure Response
Y - = _
Eye Contact:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Inhalation:
Move person to fresh air

Dispose of in accordance with Skin Contact:
local, state, and national regulations Wash with plenty of water

\ 4

Seek medical advice/attention .
if irritation persists or if you feel unwell |

Y

5-Fluorotryptophan Inhibition of M. tuberculosis growth

5-Fluoroindole

Tryptophan Synthase
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5-Fluoroindole

In Vitro Assays

Ames Test In Vitro Micronucleus Assay
(Bacterial Reverse Mutation Assay) (Mammalian Cells)

Cytotoxicity Assays
(e.g., MTT, LDH)

Positive results may
inform further testing

In Vivo Assayé (if warranted)

Acute Toxicity Study
(e.g., OECD 420, 423, or 425)

:

Skin and Eye Irritation
(e.g., OECD 404, 405)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoroindole: A Technical Guide to its Toxicological
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109304+#toxicological-profile-of-5-fluoroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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